1-(2-Fluorophenyl)isoquinoline-3-carboxylic acid

• CAS No.: 89242-23-9
• Molecular Formula: C16H10FNO2
• Molecular Weight: 267.25 g/mol
• IUPAC Name: 1-(2-fluorophenyl)isoquinoline-3-carboxylic acid
• InChI: InChI=1S/C16H10FNO2/c17-13-8-4-3-7-12(13)15-11-6-2-1-5-10(11)9-14(18-15)16(19)20/h1-9H,(H,19,20)
• InChI Key: VYIZWAUOXVCBBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(N=C2C3=CC=CC=C3F)C(=O)O

Description

1-(2-Fluorophenyl)isoquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C16H10FNO2 and its molecular weight is 267.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 1-(2-fluorophenyl)isoquinoline-3-carboxylate (0.096 g, 0.34 mmoles) was dissolved in methanol (5 mls) followed by sodium hydroxide (1M, 0.51 mls, 0.51 mmoles) and the reaction heated (40° C.) overnight. The solution was then evaporated and the residue diluted with water (10 mls), and ethyl acetate (10 mls). This mixture was then acidified hydrochloric acid (1M HCl) to ˜pH 5.0 and the layers separated. The aqueous layer was further extracted with ethyl acetate (2×10 mls) and the organic layers combined and washed with water (10 mls) and brine (10 mls). The organic solution was evaporated to leave a white residue (0.091 mgs, 100% yield, 90% pure).